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An In-depth Guide for Researchers in Materials Science and Metallurgy

The gold-yttrium (Au-Y) binary alloy system is of significant interest to researchers due to the

unique properties of its intermetallic compounds, which have potential applications in various

technological fields. A thorough understanding of the phase equilibria within this system is

crucial for the development and optimization of these materials. This technical guide provides a

comprehensive overview of the Au-Y phase diagram, summarizing the critical data on its

intermetallic phases, invariant reactions, and the experimental methodologies used in their

determination.

Invariant Reactions in the Gold-Yttrium System
The Au-Y phase diagram is characterized by a series of invariant reactions, including eutectic

and peritectic transformations. These reactions govern the solidification behavior and the

resulting microstructures of the alloys. The key invariant reactions in the system have been

determined primarily through differential thermal analysis (DTA).[1] A summary of these

reactions is presented in Table 1.

Table 1: Invariant Reactions in the Gold-Yttrium Binary System
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Reaction Type Temperature (°C)
Composition (at.%
Y)

Phases Involved

Eutectic 880 20.0 L ↔ (α-Y) + Y₂Au

Peritectic 1000 ~33.3 L + YAu ↔ Y₂Au

Congruent Melting >1200 50.0 YAu ↔ L

Peritectic 1195 ~57.1 L + YAu₂ ↔ Y₃Au₄

Congruent Melting >1200 66.7 YAu₂ ↔ L

Peritectic 1160 ~75.0 L + Y₁₄Au₅₁ ↔ YAu₃

Congruent Melting >1100 ~78.5 Y₁₄Au₅₁ ↔ L

Peritectic 805 ~85.7 L + YAu₆ ↔ Y₁₄Au₅₁

Eutectic 800 92.0 L ↔ YAu₆ + (Au)

Note: The specific temperatures and compositions are based on the findings of Saccone et al.

(1997). The exact values from the original publication should be consulted for precise data.

Intermetallic Compounds in the Gold-Yttrium
System
The interaction between gold and yttrium leads to the formation of seven stable intermetallic

compounds.[1] These compounds have distinct crystal structures, which are crucial in

determining their physical and chemical properties. The crystallographic data for these phases,

as determined by X-ray diffraction (XRD), are summarized in Table 2.

Table 2: Crystallographic Data of Intermetallic Compounds in the Gold-Yttrium System
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Compoun
d

Pearson
Symbol

Structure
Type

Space
Group

a (nm) b (nm) c (nm)

Y₂Au oP12 Co₂Si Pnma 0.698 0.522 0.954

YAu cP2 CsCl Pm-3m 0.365 - -

Y₃Au₄ rP14 Pu₃Pd₄ R-3 1.381 - 0.421

YAu₂ tI6 MoSi₂ I4/mmm 0.369 - 0.898

YAu₃ oP8 TiCu₃ Pmma 0.564 0.489 0.512

Y₁₄Au₅₁ hP65 Gd₁₄Ag₅₁ P6/m 1.282 - 0.922

YAu₆ oC28 HoAu₆ Cmc2₁ 0.774 1.018 0.782

Note: The lattice parameters are indicative and based on the structure types reported by

Saccone et al. (1997). For precise crystallographic data, the original publication should be

referenced.

There is some discussion in the literature regarding the crystal structure of the YAu compound.

While experimental evidence points to the CsCl-type (B2) structure, theoretical calculations

suggest that a B33 structure might be more stable.[2] This discrepancy may be due to the B2

phase being a high-temperature structure that is retained upon rapid quenching.

Experimental Methodologies
The determination of the Au-Y phase diagram relies on a combination of advanced

experimental techniques to analyze the thermal, structural, and microstructural properties of the

alloys.[1]

Sample Preparation and Analysis Workflow
The general workflow for the experimental investigation of the Au-Y system is outlined below.
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Experimental workflow for phase diagram determination.

Key Experimental Techniques
Differential Thermal Analysis (DTA): This is the primary technique for determining the

temperatures of phase transformations, such as melting, eutectic, and peritectic reactions.

Samples are heated and cooled at a controlled rate, and the temperature difference between
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the sample and a reference material is measured. Endothermic and exothermic events,

corresponding to phase changes, are detected as peaks on the DTA curve.

X-ray Diffraction (XRD): XRD is used to identify the crystal structures of the different phases

present in the alloys at various compositions and temperatures. By analyzing the diffraction

patterns, the lattice parameters and space groups of the intermetallic compounds can be

determined.

Optical Microscopy (LOM) and Scanning Electron Microscopy (SEM): These microscopy

techniques are employed to observe the microstructure of the alloys. This allows for the

identification of different phases based on their morphology and contrast, and to understand

the spatial distribution of these phases.

Electron Probe Microanalysis (EPMA): EPMA is a quantitative analytical technique used to

determine the elemental composition of the individual phases within the microstructure. This

is crucial for establishing the composition ranges of the solid solutions and the precise

compositions of the intermetallic compounds, which are essential for accurately drawing the

phase boundaries.

Logical Relationships in Phase Analysis
The interpretation of experimental data to construct a phase diagram involves a logical

progression from initial observations to the final diagram.
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Logical flow from experimental data to phase diagram construction.

In conclusion, the gold-yttrium system exhibits a complex phase diagram with multiple

intermetallic compounds. The experimental determination of this phase diagram, primarily

through the work of Saccone et al. (1997), has provided a critical foundation for the further

development of Au-Y based materials. This guide has summarized the key features of the

phase diagram and the experimental protocols used in its investigation, providing a valuable

resource for researchers in the field. For precise quantitative data, direct consultation of the

original research is recommended.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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